BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Methyl Isoindoline-4-
carboxylate Hydrochloride (CAS 127168-90-5)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl isoindoline-4-carboxylate
Compound Name:

hydrochloride

Cat. No.: B177585

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties of Methyl
isoindoline-4-carboxylate hydrochloride, a key intermediate in synthetic chemistry.

Core Properties

Methyl isoindoline-4-carboxylate hydrochloride is a heterocyclic compound recognized for
its utility in the synthesis of more complex molecules, including those with potential therapeutic
applications.[1] It is commercially available from various suppliers, typically as an off-white to
gray solid.[1]

Physicochemical Data

A summary of the key physicochemical properties is presented in the table below. It is
important to note that while some properties are calculated, an experimental melting point has
not been definitively reported in the reviewed literature.
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Property Value Source
CAS Number 127168-90-5 [2]
Molecular Formula C10H12CINO2 [2]
Molecular Weight 213.66 g/mol [2]

methyl 2,3-dihydro-1H-
IUPAC Name isoindole-4- [2]

carboxylate;hydrochloride

Appearance Off-white to gray solid [1]
N ) 345.6°C at 760 mmHg

Boiling Point ) N/A
(Predicted)

Melting Point Not available N/A
COC(=0)C1=CC=CC2=C1CN

SMILES [2]
C2.Cl

InChl=1S/C10H11NO2.ClH/c1-
InChl 13-10(12)8-4-2-3-7-5-11-6- [2]
9(7)8;/h2-4,11H,5-6H2,1H3;1H

ZEOILCADGXBXQW-
InChlKey [2]
UHFFFAOYSA-N

Spectral Data

Detailed experimental *H and 3C NMR spectra for Methyl isoindoline-4-carboxylate
hydrochloride are not readily available in the public domain. While some vendors indicate the
availability of spectral data upon request, published and verifiable spectra have not been
identified in the course of this review.[3]

Safety and Handling

Methyl isoindoline-4-carboxylate hydrochloride is classified as a hazardous substance. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides the
following hazard statements:
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H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]
Precautionary Measures:

Standard laboratory safety protocols should be strictly followed when handling this compound.
This includes the use of personal protective equipment (PPE) such as safety goggles, gloves,
and a lab coat. Work should be conducted in a well-ventilated area or under a fume hood.[1]

Incompatible Materials:

This compound should be stored away from strong oxidizing agents, strong acids, and strong
bases.[1]

Experimental Protocols
Synthesis of Methyl Isoindoline-4-carboxylate
Hydrochloride

A specific, detailed, and reproducible experimental protocol for the synthesis of Methyl
isoindoline-4-carboxylate hydrochloride is not explicitly detailed in the reviewed scientific
literature. However, a synthetic route is referenced in the context of preparing an intermediate
for a related compound, suggesting a procedure outlined in Gazz. Chim. Ital, 106, 65(1976) for
the synthesis of 2,3-dihydro-1H-isoindole-1-carboxylic acid, methyl ester, hydrochloride might
be adapted.[4] The general synthesis of isoindoline derivatives can be achieved through
various organic chemistry methodologies.

The logical workflow for a potential synthesis, based on common organic chemistry principles,
Is outlined below.
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General Synthetic Workflow
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Caption: A generalized, hypothetical workflow for the synthesis of Methyl isoindoline-4-
carboxylate hydrochloride.

Biological Activity and Signaling Pathways
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There is no specific information available in the scientific literature regarding the biological
activity or the involvement of Methyl isoindoline-4-carboxylate hydrochloride in any
signaling pathways. Its primary documented role is that of a building block in the synthesis of
other compounds.[1][5] While the broader class of isoindoline-containing molecules has been
investigated for various pharmacological activities, these findings are not directly attributable to
this specific hydrochloride salt.[5][6]

The following diagram illustrates the relationship between this compound and its application.
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Caption: The primary role of Methyl isoindoline-4-carboxylate hydrochloride as a synthetic
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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